Cas no 140222-07-7 (Benzoic acid, 4-(3H-phenothiazin-3-ylideneamino)-)

• Product Name: Benzoic acid, 4-(3H-phenothiazin-3-ylideneamino)-
• CAS No: 140222-07-7
• MF: C₁₉H₁₂N₂O₂S
• MW: 332.375782966614
• CID: 1287559
• PubChem ID: 10286622
• Update Time: 2025-04-20

Benzoic acid, 4-(3H-phenothiazin-3-ylideneamino)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(3H-phenothiazin-3-ylideneamino)-
• 4-(phenothiazin-3-ylideneamino)benzoic acid
• 140222-07-7
• SCHEMBL436032
• DTXSID50437781
• 4-((3H-Phenothiazin-3-ylidene)amino)benzoic acid
• 3-(4'-Carboxyphenyl)iMino-3H-phenothiazine
• F13500

• Inchi： 1S/C19H12N2O2S/c22-19(23)12-5-7-13(8-6-12)20-14-9-10-16-18(11-14)24-17-4-2-1-3-15(17)21-16/h1-11H,(H,22,23)/b20-14+
• InChI Key： CFIDBRNPCIWYFF-XSFVSMFZSA-N
• SMILES： S1C2C=CC=CC=2N=C2C=C/C(/C=C12)=N\C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 332.06206
• Monoisotopic Mass: 332.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• PSA: 62.02